Cas no 82721-91-3 (N-tert-butyl-4-methyl-1,3-thiazol-2-amine)

• Product Name: N-tert-butyl-4-methyl-1,3-thiazol-2-amine
• CAS No: 82721-91-3
• MF: C₈H₁₄N₂S
• MW: 170.275160312653
• CID: 2119182
• PubChem ID: 12910383
• Update Time: 2025-10-23

N-tert-butyl-4-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-methylthiazol-2-amine
• N-tert-butyl-4-methyl-1,3-thiazol-2-amine
• DA-41270
• 2-t-butylamino-4-methylthiazole
• F8886-5957
• 82721-91-3
• AKOS008946952
• SCHEMBL12410756

• Inchi： 1S/C8H14N2S/c1-6-5-11-7(9-6)10-8(2,3)4/h5H,1-4H3,(H,9,10)
• InChI Key： ZWVLCXFVTCDGBE-UHFFFAOYSA-N
• SMILES： S1C=C(C)N=C1NC(C)(C)C

Computed Properties

• Exact Mass: 170.08776963Da
• Monoisotopic Mass: 170.08776963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 53.2Ų

Additional information on N-tert-butyl-4-methyl-1,3-thiazol-2-amine

Professional Introduction to N-tert-butyl-4-methyl-1,3-thiazol-2-amine (CAS No. 82721-91-3)

N-tert-butyl-4-methyl-1,3-thiazol-2-amine, with the chemical formula C₉H₁₃NS₂, is a significant compound in the field of pharmaceutical and chemical research. This compound belongs to the thiazole derivatives, a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in medicinal chemistry. TheCAS number 82721-91-3 uniquely identifies this substance, facilitating its recognition and utilization in scientific and industrial contexts.

The structural framework of N-tert-butyl-4-methyl-1,3-thiazol-2-amine consists of a thiazole ring substituted with various functional groups. The presence of a tert-butyl group at the 2-position and a methyl group at the 4-position enhances its chemical reactivity and influences its pharmacological properties. This arrangement contributes to the compound's stability and interaction with biological targets, making it a valuable scaffold for drug development.

Recent advancements in pharmaceutical research have highlighted the importance of thiazole derivatives in addressing various therapeutic challenges. Thiazole-based compounds are known for their antimicrobial, anti-inflammatory, and antiviral properties. Among these, N-tert-butyl-4-methyl-1,3-thiazol-2-amine has shown promise in preliminary studies as a potential lead compound for further development. Its unique structural features make it an attractive candidate for modulating biological pathways associated with diseases such as cancer and neurodegenerative disorders.

In vitro studies have demonstrated that N-tert-butyl-4-methyl-1,3-thiazol-2-amine exhibits inhibitory effects on certain enzymes and receptors relevant to disease mechanisms. For instance, research indicates that this compound may interfere with the activity of kinases and other signaling molecules involved in cell proliferation and survival. These findings align with the broader goal of developing small-molecule inhibitors that can selectively target pathological processes without significant off-target effects.

The synthesis of N-tert-butyl-4-methyl-1,3-thiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group at the 2-position of the thiazole ring is particularly critical, as it influences both the physical properties and biological activity of the compound. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to optimize the production process and enhance yield.

From a pharmacokinetic perspective, N-tert-butyl-4-methyl-1,3-thiazol-2-amine exhibits favorable properties that make it suitable for further development into a therapeutic agent. Studies suggest that this compound has good solubility in both aqueous and organic solvents, which is essential for formulation development. Additionally, preliminary toxicology assessments indicate that it is well-tolerated at moderate doses, although further comprehensive safety evaluations are necessary before clinical trials can commence.

The role of computational chemistry in designing and optimizing thiazole derivatives cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding affinity of N-tert-butyl-4-methyl-1,3-thiazol-2-amines to biological targets such as enzymes and receptors. These simulations provide valuable insights into the interactions between the compound and its intended targets, guiding medicinal chemists in making informed decisions about structural modifications.

In conclusion, N-tert-butyl-N,N-dimethylthiourea (CAS No. 82721-91-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities position it as a potential lead compound for developing novel therapeutics. As research continues to uncover new applications for thiazole derivatives, compounds like this will play an increasingly important role in addressing unmet medical needs.